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Compound of Interest

Compound Name: 1-Fluorododecane

Cat. No.: B1294772

Introduction: 1-Fluorododecane, a long-chain 1-fluoroalkane, possesses a unique combination
of properties stemming from its hydrocarbon tail and fluorinated headgroup.[1] This molecular
structure imparts characteristics such as hydrophobicity and low surface energy, making it a
candidate for various applications in materials science. However, detailed and specific
applications remain sparsely documented in publicly available literature. This document
summarizes the known properties of 1-fluorododecane and explores its potential roles in
materials science based on the general behavior of fluorinated compounds.

Physicochemical Properties of 1-Fluorododecane

A clear understanding of the physical and chemical properties of 1-fluorododecane is
essential for its application in materials science. The following table summarizes key
guantitative data for this compound.

Property Value Reference
Molecular Formula Ci2Hz2sF [2]
Molecular Weight 188.33 g/mol [2]

Density 0.807 g/mL at 25 °C

Boiling Point 225-227 °C [2]
Refractive Index n20/D 1.42
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Potential Applications in Materials Science

While specific, detailed experimental protocols for 1-fluorododecane are not readily available,
its properties suggest potential utility in several areas of materials science. These hypothetical
applications are based on the known behavior of similar long-chain fluoroalkanes and
fluorinated molecules.

Surface Modification and Hydrophobic Coatings

Long-chain fluoroalkanes are known to form surfaces with low energy, leading to hydrophobic
and oleophobic properties. 1-Fluorododecane could potentially be used to create water-
repellent and anti-fouling coatings on various substrates.

Hypothetical Experimental Workflow for Surface Modification:
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Caption: Hypothetical workflow for surface modification using 1-fluorododecane.
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Lubricants and Functional Fluids

Fluorinated compounds are known for their high thermal stability and low friction coefficients,
making them suitable for use as lubricants, especially in demanding environments. 1-
Fluorododecane, being a long-chain molecule, could exhibit lubricating properties.

Logical Relationship of Properties to Application as a Lubricant:

Provides van der Waals interactions
and film-forming ability

Reduces surface energy and friction

Suitable for high-temperature applications

Good compatibility with non-polar materials

Click to download full resolution via product page

Caption: Relationship between 1-fluorododecane's properties and its potential as a lubricant.

Component in Polymer Synthesis

While 1-fluorododecane is not a monomer itself, it could potentially be used as a solvent or a
chain transfer agent in the synthesis of fluorinated polymers. Its long alkyl chain could also be
incorporated into polymer structures through specific chemical reactions to impart desired
properties.

Experimental Protocols

Detailed and validated experimental protocols for the use of 1-fluorododecane in materials
science are not currently available in the reviewed literature. The development of such
protocols would require further research to determine optimal conditions for specific
applications.
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Conclusion

1-Fluorododecane is a molecule with properties that suggest its potential for various
applications in materials science, particularly in the creation of hydrophobic surfaces and as a
component in functional fluids and polymers. However, there is a clear lack of specific,
documented applications and detailed experimental protocols in the current scientific literature.
Further research is needed to explore and validate the use of 1-fluorododecane in these and
other areas of materials science. Researchers, scientists, and drug development professionals
are encouraged to consider the fundamental properties of this compound as a starting point for
developing novel materials and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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